Cas no 51197-04-7 (rac-(1R,6R,7S)-2-oxabicyclo4.1.0heptan-7-ylmethanol)

• Product Name: rac-(1R,6R,7S)-2-oxabicyclo4.1.0heptan-7-ylmethanol
• CAS No: 51197-04-7
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 6124175
• PubChem ID: 97035695
• Update Time: 2025-06-11

rac-(1R,6R,7S)-2-oxabicyclo4.1.0heptan-7-ylmethanol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,6R,7S)-2-oxabicyclo4.1.0heptan-7-ylmethanol
• EN300-1290942
• 51197-04-7
• rac-[(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-yl]methanol

• Inchi： 1S/C7H12O2/c8-4-6-5-2-1-3-9-7(5)6/h5-8H,1-4H2/t5-,6-,7-/m1/s1
• InChI Key： HPEMQBFOENIWMH-FSDSQADBSA-N
• SMILES： O1CCC[C@H]2[C@@H]1[C@@H]2CO

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-(1R,6R,7S)-2-oxabicyclo4.1.0heptan-7-ylmethanol

Comprehensive Overview of rac-(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-ylmethanol (CAS No. 51197-04-7)

Rac-(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-ylmethanol, a compound with the CAS number 51197-04-7, is a unique and structurally intriguing molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of oxabicycloalkanes, which are characterized by their bicyclic structure containing an oxygen atom as a bridgehead. The molecule's stereochemistry and functional groups make it a valuable intermediate in the synthesis of various bioactive compounds and pharmaceuticals.

The chemical structure of rac-(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-ylmethanol is defined by its bicyclic framework with a seven-membered ring and a four-membered ring connected by an oxygen atom. The presence of the hydroxyl group at the 7-position and the methanol functionality at the 2-position adds to its reactivity and versatility in synthetic transformations. The racemic nature of the compound, indicated by the prefix "rac-", suggests that it is a mixture of enantiomers, which can be important for certain applications where chirality plays a crucial role.

In recent years, rac-(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-ylmethanol has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a building block in the synthesis of natural products and bioactive molecules. For instance, studies have shown that this compound can serve as a key intermediate in the synthesis of terpenoids and other complex natural products that exhibit therapeutic properties.

A recent study published in the Journal of Organic Chemistry highlighted the utility of rac-(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-ylmethanol in the synthesis of novel antiviral agents. The researchers demonstrated that by modifying the hydroxyl group and introducing various functional groups, they were able to synthesize compounds with potent antiviral activity against several viral strains, including influenza and herpes simplex virus (HSV). This finding underscores the potential of this compound as a starting material for developing new antiviral drugs.

Beyond antiviral applications, rac-(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-ylmethanol has also been explored for its anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant anti-inflammatory activity in vitro and in vivo models. The researchers attributed this activity to the ability of these derivatives to inhibit key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.

The structural complexity and reactivity of rac-(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-ylmethanol make it an attractive candidate for further chemical modifications to enhance its biological activity and pharmacological properties. For example, researchers have investigated the effects of substituting different functional groups at various positions on the molecule to optimize its potency and selectivity for specific targets.

In addition to its applications in drug discovery, rac-(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-ylmethanol has also found use in materials science and polymer chemistry. Its unique structure makes it suitable for incorporation into polymers with specific mechanical and thermal properties. Recent studies have shown that polymers containing this compound exhibit enhanced stability and durability, making them suitable for use in various industrial applications.

The synthesis of rac-(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-ylmethanol has been optimized through several synthetic routes to improve yield and purity. One common approach involves the intramolecular Diels-Alder reaction followed by selective hydroxylation steps to introduce the desired functional groups. These synthetic methods have been refined over time to achieve high stereoselectivity and yield, making large-scale production feasible.

In conclusion, rac-(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-ylmethanol (CAS No. 51197-04-7) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and polymer chemistry. Its unique structural features and reactivity make it an important intermediate in the synthesis of bioactive molecules and polymers with desirable properties. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in both academic and industrial settings.